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Compound of Interest

Compound Name: 1-(But-3-yn-1-yl)piperidin-4-amine

Cat. No.: B12051558

Get Quote

Executive Summary & Chemical Identity

1-(But-3-yn-1-yl)piperidin-4-amine is a heterobifunctional scaffold featuring a primary amine
(for amide coupling/reductive amination) and a terminal alkyne (for copper-catalyzed azide-
alkyne cycloaddition, CUAAC). It is extensively used in the synthesis of PROTACs (Proteolysis
Targeting Chimeras) and fragment-based drug discovery (FBDD).
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Property Data Specification

CAS Number 1153254-94-4 (Free Base)

IUPAC Name 1-(But-3-yn-1-yl)piperidin-4-amine

Synonyms 1-(3-Butynyl)-4-piperidinamine; 4-Amino-1-(3-

butynyl)piperidine

Molecular Formula CoHieN2
Molecular Weight 152.24 g/mol
SMILES C#CCCNI1CCC(N)CC1

Physical State

Pale yellow oil or low-melting solid (Free base);
White solid (HCI salt)

Solubility

Soluble in DMSO, Methanol, DCM, Chloroform

Hazard Identification (GHS Classification)

Note: Specific toxicological data for this CAS is limited. Classification is derived from structural

analogs (aliphatic amines/piperidines) and functional group reactivity.

Signal Word:DANGER
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Hazard Class Category Hazard Statement

H314: Causes severe skin

burns and eye damage

Skin Corrosion/Irritation Cat.[1]1B/2 ) o
(Conservative classification for
free amines).

. H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) Cat.[1] 4
[2](3]

) H318: Causes serious eye

Serious Eye Damage Cat. 1
damage.[3]

H317: May cause an allergic

Sensitization (Skin) Cat. 1 skin reaction (Alkyne/Amine

potential).

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][4]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[3]
Rinse skin with water/shower.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][3][4]
Remove contact lenses, if present and easy to do.[2][3][4] Continue rinsing.[2][3][4]

e P310: Immediately call a POISON CENTER or doctor/physician.

Handling, Storage & Stability

The dual functionality (amine + alkyne) requires specific protocols to prevent polymerization or
oxidative degradation.

Storage Protocol

o Temperature: Store at 2°C to 8°C (Refrigerated). Long-term storage of the free base is best
at -20°C.
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» Atmosphere: Hygroscopic and air-sensitive. Store under Argon (Ar) or Nitrogen (Nz2).
e Incompatibility:

o Acids: Exothermic reaction (forms salts).

o Oxidizing Agents: Incompatible with amines and alkynes.

o Heavy Metals (Cu, Ag): Terminal alkynes can form explosive acetylides with copper, silver,
or mercury salts under basic conditions. Avoid metallic spatulas during handling.

Stability Logic

e Amine Oxidation: Primary amines absorb CO:z from air to form carbamates; store in tightly
sealed vials.

o Alkyne Polymerization: Terminal alkynes are generally stable but can polymerize under high
heat or radical conditions.

Emergency Response & First Aid

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Do not use mouth-to-mouth
if victim ingested or inhaled the substance.

» Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious soap
and water. Do not neutralize with acid.

o Eye Contact: Rinse thoroughly for at least 15 minutes, lifting upper and lower eyelids.
Consult an ophthalmologist immediately.

e Ingestion: Rinse mouth with water. Do NOT induce vomiting (risk of corrosive damage to
esophagus).

Technical Deep Dive: Synthesis & Application
A. Synthesis Workflow

The synthesis typically involves the alkylation of a protected piperidine followed by
deprotection. This modular approach ensures high purity and prevents poly-alkylation.
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Step 1: Alkylation

o Reactants:tert-Butyl piperidin-4-ylcarbamate (4-N-Boc-aminopiperidine) + 4-Bromobut-1-yne.
o Conditions: K2COs (Base), Acetonitrile (Solvent), Reflux (80°C), 12-16h.

e Mechanism: Sn2 nucleophilic attack of the secondary piperidine amine on the alkyl halide.
Step 2: Deprotection

e Reagents: TFA/DCM (1:1) or 4M HCI in Dioxane.

e Product: Yields the dihydrochloride or trifluoroacetate salt, which is more stable than the free
base.

B. Visualization: Synthesis & Safety Logic

Click to download full resolution via product page

Caption: Figure 1. Synthetic pathway for 1-(But-3-yn-1-yl)piperidin-4-amine via N-alkylation
and acid-mediated deprotection.

Application in Drug Discovery (Click Chemistry)

This compound acts as a "Click-ready" linker. The primary amine can be reacted with a
carboxylic acid on a drug pharmacophore, installing an alkyne handle. This handle is then
conjugated to an azide-tagged E3 ligase ligand (e.g., Thalidomide or VHL derivatives) to create
a PROTAC.

Reaction Protocol (CuAAC):
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Solvent: t-BuOH/H20 (1:1).

Catalyst: CuSOa4-5H20 (5-10 mol%).

Reductant: Sodium Ascorbate (20-50 mol%).

Procedure: Degas solvents to prevent Cu(l) oxidation. Add azide and alkyne components.
Stir at RT for 2-12h.

References

e PubChem. (2025).[1][5] Compound Summary: 1-(But-3-yn-1-yl)piperidin-4-amine (CAS
1153254-94-4).[6] National Library of Medicine.[5] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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